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Compound of Interest

Compound Name: Anthracene

Cat. No.: B3432726

This guide provides comprehensive safety protocols and logistical information for researchers,
scientists, and drug development professionals working with Anthracene. Adherence to these
procedures is critical for ensuring personal safety and maintaining a secure laboratory
environment.

Anthracene is a solid polycyclic aromatic hydrocarbon (PAH) used in the production of dyes
and as an intermediate in various chemical syntheses.[1] While a valuable compound, it
presents several health and environmental hazards that necessitate careful handling and
disposal. Exposure can cause irritation to the skin, eyes, and respiratory system.[2][3][4] A
notable characteristic is its ability to cause photosensitization, where skin exposure followed by
sunlight can lead to severe irritation.[2][5]

Hazard Identification and Personal Protective Equipment
(PPE)

Proper PPE is the first line of defense against chemical exposure. The following table
summarizes the recommended PPE for handling Anthracene.
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Protection Type

Specific Equipment

Purpose

Eye and Face Protection

Chemical safety goggles with
side shields or a full-face
shield.[5]

To protect against airborne
dust particles and potential

chemical splashes.[5]

Skin Protection

Chemical-resistant gloves
(e.qg., nitrile rubber).[5][6]

To prevent direct skin contact,
which can cause irritation and

photosensitization.[2][5]

Lab coat or chemical-resistant

coveralls.[5][7]

To protect skin and personal

clothing from contamination.[5]

Respiratory Protection

NIOSH-approved particulate

respirator (e.g., N95 or higher).

[5]i8]

To prevent the inhalation of
dust particles, especially when
handling the powdered form.[5]
A respiratory protection
program meeting OSHA's 29
CFR 1910.134 and ANSI
Z88.2 requirements should be
followed.[9]

Operational Plan: Step-by-Step Handling Protocol

Follow these procedural steps to minimize risk when working with Anthracene.

1. Preparation and Precaution:

o Training: Before working with Anthracene, ensure you are trained on its proper handling,

storage, and the associated hazards.[2]

o Ventilation: Always handle Anthracene in a well-ventilated area. A chemical fume hood is

strongly recommended to minimize inhalation exposure.[10]

e PPE Donning: Put on all required PPE as specified in the table above before entering the

handling area.[2][5]

 Emergency Equipment: Ensure an eye wash fountain and emergency shower are

immediately accessible in the work area.[2] A chemical spill kit should also be readily
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available.[5]

. Handling the Chemical:

Avoid Dust Generation: When weighing or transferring solid Anthracene, do so carefully to
avoid creating airborne dust.[8] Do not use dry sweeping for cleanup.[2] A wet method or a
vacuum is preferred to reduce dust during cleanup.[2]

Container Management: Keep containers tightly closed when not in use and store them in a
cool, well-ventilated, and dry place away from light.[2][10][11]

Incompatibilities: Anthracene is incompatible with strong oxidizing agents (like perchlorates,
peroxides, and nitrates), chromic acid, and calcium hypochlorite.[2] Avoid contact with these
substances.

. Post-Handling Procedures:

Decontamination: Thoroughly clean all work surfaces with an appropriate solvent and
cleaning agent after handling is complete.[5]

Hand Washing: Wash hands thoroughly with soap and water immediately after exposure and
at the end of the work shift, even if no direct contact is known to have occurred.[2]

PPE Removal: Remove PPE carefully to avoid self-contamination and dispose of it as
hazardous waste.[5][6] Contaminated work clothes should not be taken home.[2]

Emergency Plan: Spill Response

Proper management of spills is critical to prevent exposure and environmental contamination.

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[5]

Alert: Notify your supervisor and the institutional Environmental Health and Safety (EHS)
department.

Ventilate: Ensure the area is well-ventilated to disperse any airborne dust.[5]

Remove Ignition Sources: Eliminate all potential sources of ignition from the vicinity.[2][12]
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» Containment: If safe to do so, contain the spill to prevent it from spreading. For solid spills,
you can dampen the material with a solvent like acetone to prevent it from becoming
airborne.[13]

o Cleanup:

o Wear appropriate PPE, including respiratory protection, gloves, and a lab coat or full suit
for large spills.[7]

o Use a chemical spill kit or absorbent paper dampened with acetone to collect the material.
[6][13]

o Place all spilled material and cleanup supplies into a designated, sealed, and properly
labeled hazardous waste container.[6][12]

» Decontaminate: Once the spilled material is removed, decontaminate the area thoroughly
with a solvent and then a soap and water solution.[13] Do not re-enter the area until it has
been verified as clean by a safety officer.[13]

Anthracene Spill Response Workflow
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Caption: Workflow for a safe and effective response to an Anthracene spill.
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Disposal Plan

All waste containing Anthracene must be treated as hazardous waste to prevent
environmental contamination.

o Waste Collection: Collect all Anthracene waste, including contaminated labware (spatulas,
weigh boats), used cleanup materials, and disposable PPE, in a designated, sealed, and
puncture-resistant container.[5][6]

o Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"Anthracene,” and list all components and their approximate percentages.[6]

e Segregation: Keep solid and liquid waste in separate, appropriately labeled containers.[6]

o Storage: Store the sealed waste container in a secondary containment bin within a
designated hazardous waste accumulation area.[6]

e Disposal: Arrange for pickup and disposal through your institution's licensed professional
waste disposal service.[10] Do not dispose of Anthracene down the drain or in regular trash.

First Aid Procedures

Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical
attention.[4][9][11]

Skin Contact

Immediately remove all contaminated clothing.
Flush skin and hair with running water and soap,
if available.[8][12] Seek medical advice if
irritation persists.[4] Avoid exposing the

contaminated skin to sunlight.[2]

Remove the person from the contaminated area

to fresh air. Keep them warm and at rest.[4][12]

Inhalation )
If the person feels unwell, call a poison center or
doctor.[4]
Do NOT induce vomiting. Rinse the mouth with
Ingestion water.[4][11] Seek immediate emergency

medical attention.[4]

Quantitative Data: Physical and Chemical Properties
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Property

Value

Molecular Formula

C14H10[9]

Molecular Weight 178.23 g/mol [9]
Colorless to pale yellow, sand-like solid with a
Appearance )
bluish fluorescence.[2]
Melting Point 215 - 218 °C (419 - 424.4 °F)[7][9]
Boiling Point 340 - 342 °C (644 - 647.6 °F)[7][9]
Specific Gravity 1.25 @ 20 °C (Water = 1)[7]

Vapor Density

6.15 (Air = 1)[7][9]

Solubility in Water

Insoluble[1][9]

Flash Point 121 °C (250 °F)[11]
Autoignition Temperature 540 °C (1004 °F)[11]
Lower Explosive Limit 0.6%[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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